5(S),8(R)-DiHODE(1-)

• Molecular Formula: C18H31O4-
• Molecular Weight: 311.4 g/mol
• IUPAC Name: (5S,8R,9Z,12Z)-5,8-dihydroxyoctadeca-9,12-dienoate
• InChI: InChI=1S/C18H32O4/c1-2-3-4-5-6-7-8-9-11-16(19)14-15-17(20)12-10-13-18(21)22/h6-7,9,11,16-17,19-20H,2-5,8,10,12-15H2,1H3,(H,21,22)/p-1/b7-6-,11-9-/t16-,17-/m0/s1
• InChI Key: CVXOCQUHJDKXHR-JFKQHRMJSA-M
• Isomeric SMILES: CCCCC/C=C\C/C=C\[C@@H](CC[C@H](CCCC(=O)[O-])O)O
• Canonical SMILES: CCCCCC=CCC=CC(CCC(CCCC(=O)[O-])O)O

Description

5(S),8(R)-DiHODE(1-) is a monocarboxylic acid anion resulting from the deprotonation of the carboxy group of 5(S),8(R)-DiHODE. The major species at pH 7.3. It is a monocarboxylic acid anion and an octadecanoid anion. It is a conjugate base of a 5(S),8(R)-DiHODE.

Scientific Research Applications

• Linoleate Diol Synthase in Rice Blast Fungus : Research by Jernerén et al. (2009) discusses the role of linoleate diol synthases (LDS), which are enzymes that oxygenate linoleic acid to produce compounds like 5(S),8(R)-DiHODE. They specifically studied the rice blast fungus Magnaporthe oryzae, which can oxidize linoleic acid to 5(S),8(R)-DiHODE, among other products. This research is significant for understanding the metabolic pathways of this fungus and its implications in plant pathology and agriculture (Jernerén et al., 2009).

• Synthesis and Characterization of Cathode Materials : In another study, Fey et al. (2003) explored the synthesis of high-voltage cathode materials, specifically examining LiNi 0.5− y M y Mn 1.5 O 4 spinels. Their research focused on enhancing the performance of cathode materials in lithium-ion batteries, a crucial aspect of advancing energy storage technologies (Fey, Lu, & Kumar, 2003).

• Cobalt-Free Cathodes for Li-Ion Batteries : Amin et al. (2020) conducted a comprehensive review of research advances on cobalt-free cathodes for lithium-ion batteries, focusing on the high-voltage LiMn1.5Ni0.5O4. Their work addresses the challenges and developments in the field of battery materials, including insights into synthesis, crystal structure, and electrochemical performance. This is particularly relevant for enhancing the efficiency and sustainability of battery technologies (Amin et al., 2020).

• Chiral Supramolecular Hosts in Chemistry : Mimassi et al. (2007) investigated chiral supramolecular rhodium triangular hosts. Their study provides insights into the configurational stability of these hosts, which is significant for understanding molecular interactions and applications in supramolecular chemistry (Mimassi, Cordier, Guyard-Duhayon, Mann, & Amouri, 2007).

• High Voltage Cathode Materials for Lithium-Ion Batteries : Kraytsberg and Ein‐Eli (2012) reviewed high-voltage cathode materials for advanced lithium-ion batteries, focusing on the development of 5-volt cells. Their analysis covers the challenges and achievements in this field, which is crucial for enhancing the energy density and performance of lithium-ion batteries (Kraytsberg & Ein‐Eli, 2012).